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Compound of Interest

Compound Name: Metoxuron-d6

Cat. No.: B12401455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Metoxuron-d6 is the deuterated analog of Metoxuron, a phenylurea herbicide. This document

provides a comprehensive technical overview of Metoxuron-d6, including its physicochemical

properties and its primary application as an internal standard for the quantitative analysis of

Metoxuron in various matrices. Detailed experimental protocols for sample preparation and

analysis using chromatographic techniques are presented. Furthermore, the mode of action

and metabolic degradation pathways of Metoxuron are discussed to provide a complete profile

for research and analytical purposes.

Introduction
Metoxuron is a selective, systemic herbicide used for the control of broadleaf weeds and

annual grasses in a variety of crops. Its mode of action involves the inhibition of photosynthesis

at the photosystem II complex. Due to its widespread use, monitoring its presence in

environmental and food samples is crucial for ensuring environmental safety and human

health.

Metoxuron-d6 (CAS: 2030182-41-1) serves as an ideal internal standard for the accurate

quantification of Metoxuron residues. The incorporation of six deuterium atoms provides a

distinct mass shift, allowing for precise differentiation from the parent compound in mass
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spectrometry-based analytical methods, without significantly altering its chemical and physical

behavior during sample preparation and analysis.

Physicochemical Properties of Metoxuron-d6
The fundamental properties of Metoxuron-d6 are summarized in the table below, providing

essential information for its handling, storage, and application in analytical methodologies.

Property Value

CAS Number 2030182-41-1

Molecular Formula C₁₀H₇D₆ClN₂O₂

Molecular Weight 234.71 g/mol

IUPAC Name
3-(3-chloro-4-methoxyphenyl)-1,1-bis(methyl-

d3)urea

Synonyms
N'-(3-Chloro-4-methoxyphenyl)-N,N-di(methyl-

d3)urea

Appearance White to Off-White Solid

Storage Conditions 2-8°C for long-term storage

Purity (by HPLC) Typically ≥98%

Analytical Applications and Experimental Protocols
Metoxuron-d6 is primarily utilized as an internal standard in analytical methods for the

determination of Metoxuron residues in environmental matrices such as soil and water, as well

as in agricultural products. The use of a stable isotope-labeled internal standard is critical for

correcting for matrix effects and variations in extraction efficiency and instrument response,

thereby ensuring the accuracy and reliability of the analytical results.

Sample Preparation: QuEChERS Protocol for Vegetable
Matrices
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The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely

adopted sample preparation technique for the analysis of pesticide residues in food matrices.

Materials:

Homogenized sample (e.g., carrots, leafy vegetables)

Acetonitrile (ACN), HPLC grade

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Primary secondary amine (PSA) sorbent

C18 sorbent

50 mL and 2 mL centrifuge tubes

Vortex mixer

Centrifuge

Procedure:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile and a known amount of Metoxuron-d6 internal standard solution.

Cap the tube and vortex vigorously for 1 minute.

Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

Immediately cap and shake vigorously for 1 minute.

Centrifuge at ≥4000 rpm for 5 minutes.

Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube

containing 150 mg of anhydrous MgSO₄, 50 mg of PSA, and 50 mg of C18 sorbent.
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Vortex for 30 seconds.

Centrifuge at ≥10,000 rpm for 2 minutes.

The supernatant is ready for LC-MS/MS analysis.

Analytical Determination: High-Performance Liquid
Chromatography-Tandem Mass Spectrometry (HPLC-
MS/MS)
HPLC-MS/MS is the preferred method for the sensitive and selective quantification of

Metoxuron.

Parameter Specification

Instrument
HPLC system coupled with a tandem mass

spectrometer

Column
C18 reverse-phase column (e.g., 2.1 x 100 mm,

1.8 µm)

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B Acetonitrile with 0.1% formic acid

Gradient
Start with 95% A, ramp to 5% A over 8 minutes,

hold for 2 minutes, return to initial conditions

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temperature 40°C

Ionization Mode Electrospray Ionization (ESI), Positive

MRM Transitions

Metoxuron: Precursor Ion > Product Ion 1

(Quantifier), Product Ion 2 (Qualifier)Metoxuron-

d6: Precursor Ion > Product Ion 1 (Quantifier)
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Mode of Action and Metabolic Pathways
Mode of Action of Metoxuron
Metoxuron belongs to the phenylurea class of herbicides. Its primary mode of action is the

inhibition of photosynthesis in target plants. Specifically, it binds to the D1 protein of the

photosystem II (PSII) complex in the thylakoid membranes of chloroplasts. This binding blocks

the electron transport chain, thereby inhibiting the production of ATP and NADPH, which are

essential for carbon fixation. This disruption of photosynthesis ultimately leads to the death of

the plant.

Microbial Degradation of Phenylurea Herbicides
The environmental fate of Metoxuron is largely determined by microbial degradation in soil and

water. Various microorganisms, including bacteria and fungi, are capable of metabolizing

phenylurea herbicides. The degradation typically proceeds through a series of enzymatic

reactions.

Metoxuron N'-(3-chloro-4-methoxyphenyl)-N-methylureaN-demethylation 3-chloro-4-methoxyanilineHydrolysis CO2 + H2ORing Cleavage & Mineralization

Click to download full resolution via product page

Caption: Microbial degradation pathway of Metoxuron.

The initial step often involves N-demethylation, followed by hydrolysis of the urea bridge to

yield the corresponding aniline derivative. This intermediate is then further degraded through

ring cleavage and eventual mineralization to carbon dioxide and water.

Analytical Workflow
The following diagram illustrates a typical workflow for the analysis of Metoxuron in

environmental or food samples using Metoxuron-d6 as an internal standard.
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Sample Preparation

Analysis

Data Processing

1. Sample Collection & Homogenization

2. Spiking with Metoxuron-d6 (Internal Standard)

3. QuEChERS Extraction

4. Dispersive SPE Cleanup

5. HPLC-MS/MS Analysis

6. Quantification using Internal Standard Calibration

7. Reporting of Results

Click to download full resolution via product page

Caption: Analytical workflow for Metoxuron residue analysis.

Conclusion
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Metoxuron-d6 is an indispensable tool for the accurate and precise quantification of

Metoxuron in complex matrices. This technical guide provides researchers and analytical

scientists with the essential information and detailed protocols required for its effective use. The

provided experimental procedures, coupled with an understanding of the parent compound's

mode of action and degradation, form a solid foundation for robust analytical method

development and environmental monitoring studies.

To cite this document: BenchChem. [Technical Guide: Metoxuron-d6 (CAS Number
2030182-41-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401455#metoxuron-d6-cas-number-2030182-41-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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